rac 3,4-Dihydroxymandelic Acid
rac 3,4-Dihydroxymandelic Acid
3,4-dihydroxymandelic acid is a catechol that is the 3,4-dihydroxy derivative of mandelic acid; a metabolite of L-dopa. It has a role as an antioxidant, a drug metabolite, a human metabolite and a mouse metabolite. It is a 2-hydroxy monocarboxylic acid and a member of catechols. It derives from a mandelic acid. It is a conjugate acid of a 3,4-dihydroxymandelate.
3, 4-Dihydroxymandelic acid, also known as doma or 3, 4-dihydroxyphenylglycolate, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 3, 4-Dihydroxymandelic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 3, 4-Dihydroxymandelic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 3, 4-dihydroxymandelic acid is primarily located in the cytoplasm. 3, 4-Dihydroxymandelic acid participates in a number of enzymatic reactions. In particular, 3, 4-Dihydroxymandelic acid can be biosynthesized from 3, 4-dihydroxymandelaldehyde; which is mediated by the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In addition, 3, 4-Dihydroxymandelic acid and guaiacol can be converted into vanillylmandelic acid and pyrocatechol; which is mediated by the enzyme catechol O-methyltransferase. In humans, 3, 4-dihydroxymandelic acid is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 3, 4-Dihydroxymandelic acid is also involved in several metabolic disorders, some of which include dopamine beta-hydroxylase deficiency, the hawkinsinuria pathway, the alkaptonuria pathway, and tyrosinemia, transient, OF the newborn pathway. Outside of the human body, 3, 4-dihydroxymandelic acid can be found in a number of food items such as common pea, winter squash, peach (var. ), and colorado pinyon. This makes 3, 4-dihydroxymandelic acid a potential biomarker for the consumption of these food products.
3, 4-Dihydroxymandelic acid, also known as doma or 3, 4-dihydroxyphenylglycolate, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 3, 4-Dihydroxymandelic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 3, 4-Dihydroxymandelic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 3, 4-dihydroxymandelic acid is primarily located in the cytoplasm. 3, 4-Dihydroxymandelic acid participates in a number of enzymatic reactions. In particular, 3, 4-Dihydroxymandelic acid can be biosynthesized from 3, 4-dihydroxymandelaldehyde; which is mediated by the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In addition, 3, 4-Dihydroxymandelic acid and guaiacol can be converted into vanillylmandelic acid and pyrocatechol; which is mediated by the enzyme catechol O-methyltransferase. In humans, 3, 4-dihydroxymandelic acid is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 3, 4-Dihydroxymandelic acid is also involved in several metabolic disorders, some of which include dopamine beta-hydroxylase deficiency, the hawkinsinuria pathway, the alkaptonuria pathway, and tyrosinemia, transient, OF the newborn pathway. Outside of the human body, 3, 4-dihydroxymandelic acid can be found in a number of food items such as common pea, winter squash, peach (var. ), and colorado pinyon. This makes 3, 4-dihydroxymandelic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
775-01-9
VCID:
VC0014159
InChI:
InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13)
SMILES:
C1=CC(=C(C=C1C(C(=O)O)O)O)O
Molecular Formula:
C8H8O5
Molecular Weight:
184.15 g/mol
rac 3,4-Dihydroxymandelic Acid
CAS No.: 775-01-9
Reference Standards
VCID: VC0014159
Molecular Formula: C8H8O5
Molecular Weight: 184.15 g/mol
| CAS No. | 775-01-9 |
|---|---|
| Product Name | rac 3,4-Dihydroxymandelic Acid |
| Molecular Formula | C8H8O5 |
| Molecular Weight | 184.15 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-2-hydroxyacetic acid |
| Standard InChI | InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13) |
| Standard InChIKey | RGHMISIYKIHAJW-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(C(=O)O)O)O)O |
| Physical Description | Solid |
| Description | 3,4-dihydroxymandelic acid is a catechol that is the 3,4-dihydroxy derivative of mandelic acid; a metabolite of L-dopa. It has a role as an antioxidant, a drug metabolite, a human metabolite and a mouse metabolite. It is a 2-hydroxy monocarboxylic acid and a member of catechols. It derives from a mandelic acid. It is a conjugate acid of a 3,4-dihydroxymandelate. 3, 4-Dihydroxymandelic acid, also known as doma or 3, 4-dihydroxyphenylglycolate, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 3, 4-Dihydroxymandelic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 3, 4-Dihydroxymandelic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 3, 4-dihydroxymandelic acid is primarily located in the cytoplasm. 3, 4-Dihydroxymandelic acid participates in a number of enzymatic reactions. In particular, 3, 4-Dihydroxymandelic acid can be biosynthesized from 3, 4-dihydroxymandelaldehyde; which is mediated by the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In addition, 3, 4-Dihydroxymandelic acid and guaiacol can be converted into vanillylmandelic acid and pyrocatechol; which is mediated by the enzyme catechol O-methyltransferase. In humans, 3, 4-dihydroxymandelic acid is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 3, 4-Dihydroxymandelic acid is also involved in several metabolic disorders, some of which include dopamine beta-hydroxylase deficiency, the hawkinsinuria pathway, the alkaptonuria pathway, and tyrosinemia, transient, OF the newborn pathway. Outside of the human body, 3, 4-dihydroxymandelic acid can be found in a number of food items such as common pea, winter squash, peach (var. ), and colorado pinyon. This makes 3, 4-dihydroxymandelic acid a potential biomarker for the consumption of these food products. |
| Synonyms | 3,4-dihydroxymandelic acid 3,4-dihydroxymandelic acid, (+-)-isomer 3,4-dihydroxymandelic acid, (S)-isomer 3,4-dihydroxymandelic acid, ion(1-) 3,4-dihydroxymandelic acid, monosodium salt DHMA |
| PubChem Compound | 85782 |
| Last Modified | Nov 11 2021 |
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